Cas no 91967-91-8 (Phenol,2-ethyl-5-(1-methylethyl)-)

• Product Name: Phenol,2-ethyl-5-(1-methylethyl)-
• CAS No: 91967-91-8
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 800257
• PubChem ID: 45096246
• Update Time: 2025-04-19

Phenol,2-ethyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-ethyl-5-(1-methylethyl)-
• 2-ethyl-5-propan-2-ylphenol
• Phenol, 2-ethyl-5-isopropyl- (7CI)
• MB23789
• 2-ETHYL-5-(PROPAN-2-YL)PHENOL
• NoName_122
• 91967-91-8
• SCHEMBL4109681
• DTXSID40901067

• Inchi： 1S/C11H16O/c1-4-9-5-6-10(8(2)3)7-11(9)12/h5-8,12H,4H2,1-3H3
• InChI Key： NTPXZONRQTVIEQ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CC)C(C)C

Computed Properties

• Exact Mass: 164.12
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.5